2-((1-(furan-2-ylmethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[[1-(furan-2-ylmethyl)-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C21H18F3N3O3S/c22-21(23,24)15-7-1-2-8-16(15)25-18(28)12-31-19-14-6-3-9-17(14)27(20(29)26-19)11-13-5-4-10-30-13/h1-2,4-5,7-8,10H,3,6,9,11-12H2,(H,25,28)
• InChI Key: UQHVQSKVAORIGU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(C(=O)N=C2SCC(=O)NC3=CC=CC=C3C(F)(F)F)CC4=CC=CO4
• Molecular Formula: C21H18F3N3O3S
• Molecular Weight: 449.4 g/mol
• CAS No.: 946326-19-8

Description

This compound is a structurally complex small molecule featuring a fused cyclopenta[d]pyrimidine core substituted with a furan-2-ylmethyl group at the N1 position and a thioacetamide moiety linked to a 2-(trifluoromethyl)phenyl group.

Biological Activity

The compound 2-((1-(furan-2-ylmethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide is a novel synthetic derivative with potential therapeutic applications. Its unique structure incorporates a furan moiety and a tetrahydro-cyclopenta[d]pyrimidine core, which are known to contribute to various biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanism of action, and potential therapeutic uses.

The compound's structure can be broken down into several key components:

• Furan Ring : Known for its biological activity as an electron-rich heterocycle.
• Cyclopenta[d]pyrimidine Core : A fused bicyclic structure that enhances the compound's stability and reactivity.
• Thioether Linkage : This functional group is crucial for the compound's interaction with biological targets.

Antiviral Activity

Recent studies have highlighted the compound's potential as an antiviral agent. It has been shown to inhibit the main protease (Mpro) of SARS-CoV-2, which is essential for viral replication. The most potent derivatives exhibited IC50 values in the low micromolar range (around 1.55 μM), indicating strong inhibitory effects against the virus .

Cytotoxicity

In vitro assays demonstrated that the compound exhibits low cytotoxicity, with CC50 values exceeding 100 μM in various cell lines such as Vero and MDCK cells. This suggests a favorable safety profile for further development .

Structure-Activity Relationship (SAR)

The SAR studies indicate that modifications to the furan and cyclopenta[d]pyrimidine moieties significantly impact biological activity. For instance:

• Substituting different groups on the furan ring can enhance antiviral potency.
• The thiourea linkage appears critical for maintaining inhibitory activity against Mpro .

Data Summary

The following table summarizes key findings related to the biological activity of the compound:

Compound	Target	IC50 (μM)	CC50 (μM)	Notes
F8	SARS-CoV-2 Mpro	10.76	>100	Non-peptidomimetic inhibitor
F8-B6	SARS-CoV-2 Mpro	1.57	>100	Reversible covalent inhibitor
F8-B22	SARS-CoV-2 Mpro	1.55	>100	High selectivity

Case Study 1: Inhibition of SARS-CoV-2 Mpro

In a study focusing on the inhibition of SARS-CoV-2 Mpro, several derivatives of the compound were synthesized and evaluated. The most promising candidate, F8-B6, showed significant inhibition with an IC50 value of 1.57 μM. Kinetic assays confirmed its mechanism as a reversible covalent inhibitor, making it a candidate for further development in antiviral therapies .

Case Study 2: Structural Optimization

Further structural optimization efforts revealed that altering substituents on the cyclopenta[d]pyrimidine core could enhance both potency and selectivity against viral targets. This iterative process is crucial for developing more effective antiviral agents based on this scaffold .

Scientific Research Applications

Research indicates that this compound exhibits significant biological activity across various domains:

Anticancer Properties

Compounds with similar structural motifs have been shown to inhibit cancer cell proliferation. For instance, studies have demonstrated that derivatives of cyclopenta[d]pyrimidine can induce apoptosis in cancer cells by disrupting microtubule dynamics and inhibiting key kinases involved in cell cycle regulation .

Enzyme Inhibition

This compound may act as an inhibitor for various enzymes linked to cancer pathways. Studies suggest that it could inhibit the Type III secretion system (T3SS), which is critical for bacterial virulence .

Antimicrobial Effects

There is emerging evidence that compounds related to this structure exhibit antimicrobial properties against various pathogens. Research has shown that similar compounds can effectively target bacterial infections .

Synthesis and Reaction Pathways

The synthesis of this compound typically involves multi-step synthetic routes:

• Formation of the cyclopentapyrimidine core .
• Introduction of the furan and trifluoromethyl groups .
• Coupling with the thioether and acetamide functionalities .

These steps are crucial for achieving the desired biological activity and structural integrity of the compound.

Case Studies

Several case studies provide insights into the biological activity of similar compounds:

Anticancer Activity

A study demonstrated that a related compound inhibited tumor growth in xenograft models by targeting specific signaling pathways involved in cancer progression .

Antimicrobial Effects

Research indicated that structurally similar compounds exhibited significant antimicrobial activity against various pathogens .

Comparison with Similar Compounds

Key Observations :

• The trifluoromethyl group in the target compound distinguishes it from analogs with chlorine or methyl substituents, offering unique electronic and steric properties .

Physicochemical Properties

Compound Feature	Target Compound	2-Isopropylphenyl Analog	4-Phenoxyphenyl Analog
Molecular Weight	~470 g/mol (estimated)	~500 g/mol	~400 g/mol
Melting Point	Not reported	Not reported	224–226°C
Key Functional Groups	-CF₃, furan, thioether	-Cl, isopropyl, thioether	Phenoxy, methyl, thioether

The target compound’s higher lipophilicity (due to -CF₃) may enhance blood-brain barrier penetration compared to chlorine- or methyl-substituted analogs, though this requires experimental validation .

Bioactivity and Target Interactions

Evidence from hierarchical clustering of bioactivity profiles (NCI-60 and PubChem datasets) suggests that cyclopenta[d]pyrimidine derivatives with electron-withdrawing groups (e.g., -CF₃, -Cl) cluster together, indicating shared modes of action such as kinase inhibition or intercalation with DNA . For example:

• Chlorophenyl analogs (e.g., ) show activity against cancer cell lines, likely due to DNA interaction or topoisomerase inhibition.
• The target compound’s furan substituent may modulate selectivity for specific kinases, as furans are known to engage in hydrogen bonding with ATP-binding pockets .